N-[[1-(2-Hydroxyethyl)piperidin-2-yl]methyl]prop-2-enamide

• IUPAC Name: N-[[1-(2-hydroxyethyl)piperidin-2-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C11H20N2O2/c1-2-11(15)12-9-10-5-3-4-6-13(10)7-8-14/h2,10,14H,1,3-9H2,(H,12,15)
• InChI Key: DDHVSTXQLGYHOU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1CCCCN1CCO
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol

Description

The compound “N-[[1-(2-Hydroxyethyl)piperidin-2-yl]methyl]prop-2-enamide” is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

The synthesis of piperidine derivatives often involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. A practical synthesis of N-unprotected piperazines was developed via a photocatalytic cross-coupling reaction between amines and various aldehydes or ketones.

Chemical Reactions Analysis

Piperidine derivatives can undergo a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. The specific reactions that “N-[[1-(2-Hydroxyethyl)piperidin-2-yl]methyl]prop-2-enamide” can undergo would depend on the specific functional groups present in the molecule.

Future Directions

The future directions for research on “N-[[1-(2-Hydroxyethyl)piperidin-2-yl]methyl]prop-2-enamide” could include further exploration of its synthesis, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, it could be interesting to explore its potential applications in the pharmaceutical industry, given the importance of piperidine derivatives in drug design.